Cas no 905454-90-2 (1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone)

1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone is a halogenated aromatic ketone with a molecular formula of C₈H₆BrFO₂. This compound features a bromo and fluoro substitution on the phenyl ring, along with a hydroxyl group adjacent to the acetyl moiety, enhancing its reactivity in synthetic applications. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical research, particularly for constructing complex heterocycles or functionalized aromatic systems. The presence of both electron-withdrawing (bromo, fluoro) and electron-donating (hydroxyl) groups offers versatile reactivity in electrophilic and nucleophilic transformations. High purity and stability under controlled conditions ensure consistent performance in organic synthesis.

1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone structure

905454-90-2 structure

Product Name:1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone

CAS No:905454-90-2

MF:C₈H₆BrFO₂

MW:233.034445285797

MDL:MFCD09743924

CID:2952854

PubChem ID:58424368

Update Time:2025-05-27

1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

- 2-羟基-4-氟-5-溴苯乙酮
- 1-(5-bromo-4-fluoro-2-hydroxyphenyl)ethanone
- 1-(5-bromo-4-fluoro-2-hydroxyphenyl)ethan-1-one
- 5'-Bromo-4'-fluoro-2'-hydroxyacetophenone
- AMY28104
- 1-(5-Bromo-4-fluoro-2-hydroxy-phenyl)-ethanone
- A928336
- Ethanone, 1-(5-bromo-4-fluoro-2-hydroxyphenyl)-
- Z1483956937
- 1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone (ACI)
- LXEWOXSXBATWKM-UHFFFAOYSA-N
- AKOS023646610
- DB-115869
- AS-37322
- Z1269206113
- CS-0059739
- EN300-114725
- MFCD09743924
- 905454-90-2
- SCHEMBL1228531
- 1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone
- MDL： MFCD09743924
- Inchi： 1S/C8H6BrFO2/c1-4(11)5-2-6(9)7(10)3-8(5)12/h2-3,12H,1H3
- InChI Key： LXEWOXSXBATWKM-UHFFFAOYSA-N
- SMILES： O=C(C)C1C(O)=CC(F)=C(Br)C=1

Computed Properties

Exact Mass: 231.95352g/mol
Monoisotopic Mass: 231.95352g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 37.3

1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone Pricemore >>

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Apollo Scientific	PC250103-1g	1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone	905454-90-2		1g	£103.00	2025-02-21
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